Cas no 889939-66-6 (2-amino-1-(4-methylphenyl)ethyldimethylamine)

2-Amino-1-(4-methylphenyl)ethyldimethylamine is a chiral amine derivative with potential applications in asymmetric synthesis and pharmaceutical intermediates. Its structure features a dimethylaminoethyl group attached to a 4-methylphenyl ring, offering steric and electronic modulation for selective reactivity. The compound’s amine functionality enables its use as a ligand or building block in catalytic systems, particularly for enantioselective transformations. The presence of the methylphenyl group enhances lipophilicity, which may improve solubility in organic matrices. This compound is of interest in fine chemical synthesis due to its ability to introduce chirality and act as a precursor for bioactive molecules. Proper handling and storage under inert conditions are recommended to maintain stability.
2-amino-1-(4-methylphenyl)ethyldimethylamine structure
889939-66-6 structure
Product Name:2-amino-1-(4-methylphenyl)ethyldimethylamine
CAS No:889939-66-6
MF:C11H18N2
MW:178.274022579193
MDL:MFCD08445743
CID:1076427
PubChem ID:329775554
Update Time:2025-05-20

2-amino-1-(4-methylphenyl)ethyldimethylamine Chemical and Physical Properties

Names and Identifiers

    • N1,N1-Dimethyl-1-(p-tolyl)ethane-1,2-diamine
    • N*1*,N*1*-Dimethyl-1-p-tolyl-ethane-1,2-diamine
    • N,N-dimethyl-1-(4-methylphenyl)ethane-1,2-diamine
    • N1,N1-Dimethyl-1-(4-methylphenyl)-1,2-ethanediamine
    • F3308-1210
    • N~1~,N~1~-dimethyl-1-(4-methylphenyl)-1,2-ethanediamine(SALTDATA: FREE)
    • AKOS016040632
    • MFCD08445743
    • AKOS000138247
    • N1,N1-Dimethyl-1-(4-methylphenyl)-1,2-ethanediamine, AldrichCPR
    • Z228574228
    • BS-36010
    • DTXSID50586107
    • N~1~,N~1~-Dimethyl-1-(4-methylphenyl)ethane-1,2-diamine
    • N1,N1-Dimethyl-1-p-tolyl-ethane-1,2-diamine
    • BBSADQGXHDVVCU-UHFFFAOYSA-N
    • N1,N1-dimethyl-1-(4-methylphenyl)ethane-1,2-diamine
    • 889939-66-6
    • N1,N1-dimethyl-1-p-tolylethane-1,2-diamine
    • [2-amino-1-(4-methylphenyl)ethyl]dimethylamine
    • N~1~,N~1~-DIMETHYL-1-(4-METHYLPHENYL)-1,2-ETHANEDIAMINE
    • FT-0760427
    • EN300-57078
    • DA-18524
    • 2-amino-1-(4-methylphenyl)ethyldimethylamine
    • MDL: MFCD08445743
    • Inchi: 1S/C11H18N2/c1-9-4-6-10(7-5-9)11(8-12)13(2)3/h4-7,11H,8,12H2,1-3H3
    • InChI Key: BBSADQGXHDVVCU-UHFFFAOYSA-N
    • SMILES: N(C)(C)C(CN)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 178.14700
  • Monoisotopic Mass: 178.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 29.3Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Melting Point: 56-58 °C
  • Boiling Point: 240.7±25.0 °C at 760 mmHg
  • Flash Point: 94.9±18.3 °C
  • PSA: 29.26000
  • LogP: 2.25670
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-amino-1-(4-methylphenyl)ethyldimethylamine Security Information

2-amino-1-(4-methylphenyl)ethyldimethylamine Pricemore >>

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Additional information on 2-amino-1-(4-methylphenyl)ethyldimethylamine

Comprehensive Guide to 2-amino-1-(4-methylphenyl)ethyldimethylamine (CAS No. 889939-66-6): Properties, Applications, and Market Insights

2-amino-1-(4-methylphenyl)ethyldimethylamine (CAS No. 889939-66-6) is a specialized organic compound with a unique molecular structure that makes it valuable in various industrial and research applications. This compound belongs to the class of aromatic amines and features a dimethylaminoethyl group attached to a 4-methylphenyl ring. Its chemical formula and structural characteristics have attracted significant attention in pharmaceutical and material science research.

The growing interest in 2-amino-1-(4-methylphenyl)ethyldimethylamine is reflected in recent search trends, where researchers frequently inquire about its "synthesis methods," "spectroscopic properties," and "potential applications in drug development." These search patterns align with current scientific focus on novel amine derivatives for therapeutic applications and advanced materials.

From a chemical perspective, 2-amino-1-(4-methylphenyl)ethyldimethylamine exhibits several noteworthy properties. The compound typically appears as a light-colored crystalline solid at room temperature, with moderate solubility in common organic solvents. Its amine functionality makes it a versatile building block for further chemical modifications, while the aromatic ring system contributes to its stability and potential for π-π interactions in molecular recognition processes.

In pharmaceutical research, 2-amino-1-(4-methylphenyl)ethyldimethylamine serves as a valuable intermediate for the synthesis of more complex molecules. Recent studies have explored its potential as a precursor for central nervous system (CNS) active compounds, particularly in the development of novel neurotransmitter modulators. The compound's structural features allow for diverse pharmacological modifications, making it a subject of interest in medicinal chemistry programs.

The material science applications of 2-amino-1-(4-methylphenyl)ethyldimethylamine are equally significant. Researchers have investigated its use in the preparation of specialty polymers and coordination complexes. The compound's ability to act as a ligand for various metal ions has opened possibilities in catalysis and nanotechnology applications. These developments correspond with increasing searches for "advanced material precursors" and "functional amine compounds" in scientific databases.

Quality control and analytical characterization of 2-amino-1-(4-methylphenyl)ethyldimethylamine typically involve techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. The compound's purity profile is crucial for its applications, particularly in pharmaceutical contexts where stringent quality standards apply. Analytical data for this compound is frequently requested by researchers, as evidenced by search queries containing terms like "HPLC method for 889939-66-6" and "NMR spectrum of 2-amino-1-(4-methylphenyl)ethyldimethylamine."

From a commercial perspective, the market for 2-amino-1-(4-methylphenyl)ethyldimethylamine has shown steady growth, driven by increasing demand from research institutions and specialty chemical manufacturers. Suppliers typically offer this compound in various quantities, ranging from milligram-scale for research purposes to kilogram quantities for industrial applications. Current market trends indicate growing interest in custom synthesis and contract manufacturing services for such specialized intermediates.

Safety considerations for handling 2-amino-1-(4-methylphenyl)ethyldimethylamine follow standard laboratory protocols for amine compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this material. Storage typically requires protection from moisture and light, with many suppliers recommending airtight containers under inert atmosphere for long-term preservation.

Recent scientific literature highlights several innovative applications of 2-amino-1-(4-methylphenyl)ethyldimethylamine derivatives. One emerging area involves their incorporation into photoactive materials for organic electronics. Another promising direction explores their use in designing molecular sensors for environmental monitoring. These applications respond to current research priorities in sustainable technology and analytical chemistry.

The synthesis of 2-amino-1-(4-methylphenyl)ethyldimethylamine typically involves multi-step organic transformations starting from commercially available precursors. Common routes may include reductive amination strategies or nucleophilic substitution reactions. Optimization of these synthetic procedures remains an active area of investigation, with researchers continuously seeking more efficient and environmentally friendly production methods.

Looking ahead, the future prospects for 2-amino-1-(4-methylphenyl)ethyldimethylamine appear promising. Its structural versatility positions it as a valuable scaffold for developing new chemical entities in both pharmaceutical and material science domains. As research into specialized amine compounds continues to expand, this molecule is likely to maintain its relevance in scientific and industrial applications.

For researchers and industry professionals seeking additional information about 2-amino-1-(4-methylphenyl)ethyldimethylamine (CAS No. 889939-66-6), technical datasheets from reputable suppliers provide detailed specifications. Scientific databases such as Reaxys and SciFinder offer comprehensive literature references, while patent repositories can reveal emerging applications of this interesting chemical entity.

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